N-cyclohexyl-4-ethoxy-N-methylnaphthalene-1-sulfonamide
Overview
Description
N-cyclohexyl-4-ethoxy-N-methylnaphthalene-1-sulfonamide, also known as NMS, is a chemical compound that has been widely used in scientific research for its unique properties. This compound is a sulfonamide derivative and is commonly used as a fluorescent probe for the detection of metal ions.
Scientific Research Applications
N-cyclohexyl-4-ethoxy-N-methylnaphthalene-1-sulfonamide has been widely used as a fluorescent probe for the detection of metal ions, particularly zinc ions. It has been shown to have high selectivity and sensitivity for zinc ions, making it a valuable tool for studying the role of zinc in biological systems. This compound has also been used as a tool for studying protein-ligand interactions and for monitoring changes in protein conformation.
Mechanism of Action
The mechanism of action of N-cyclohexyl-4-ethoxy-N-methylnaphthalene-1-sulfonamide involves the formation of a complex with metal ions, particularly zinc ions. The complex formation results in a change in the fluorescence properties of this compound, allowing for the detection of the metal ion. The exact mechanism of complex formation is not well understood and is an area of active research.
Biochemical and Physiological Effects
This compound has been shown to have minimal biochemical and physiological effects, making it a valuable tool for studying biological systems without interfering with normal cellular processes. However, it is important to note that this compound should be used with caution as it is a sulfonamide derivative and may have potential side effects in certain experimental systems.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-cyclohexyl-4-ethoxy-N-methylnaphthalene-1-sulfonamide in lab experiments is its high selectivity and sensitivity for zinc ions. This makes it a valuable tool for studying the role of zinc in biological systems. Additionally, this compound has minimal biochemical and physiological effects, making it a valuable tool for studying biological systems without interfering with normal cellular processes. However, one limitation of using this compound is its potential side effects as a sulfonamide derivative. It is important to use caution when using this compound in certain experimental systems.
Future Directions
There are several future directions for research involving N-cyclohexyl-4-ethoxy-N-methylnaphthalene-1-sulfonamide. One area of research is the development of new fluorescent probes for the detection of metal ions. Researchers can modify the structure of this compound to improve its selectivity and sensitivity for different metal ions. Another area of research is the application of this compound in studying the role of zinc in disease states. Zinc has been implicated in a variety of diseases, including Alzheimer's disease and cancer, and this compound could be a valuable tool for studying the role of zinc in these diseases. Finally, researchers can also explore the use of this compound in developing new drugs that target metal ions.
Conclusion
In conclusion, this compound, or this compound, is a valuable tool for scientific research. Its unique properties make it a valuable tool for studying the role of metal ions, particularly zinc, in biological systems. While there are limitations to its use, this compound has the potential to lead to new discoveries in the field of biochemistry and medicine.
Synthesis Methods
The synthesis of N-cyclohexyl-4-ethoxy-N-methylnaphthalene-1-sulfonamide involves the reaction of 4-ethoxy-1-naphthalenesulfonyl chloride with cyclohexylamine in the presence of a base. The resulting product is then purified through column chromatography to obtain pure this compound. This synthesis method has been well-established in the literature and has been used by many researchers.
properties
IUPAC Name |
N-cyclohexyl-4-ethoxy-N-methylnaphthalene-1-sulfonamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H25NO3S/c1-3-23-18-13-14-19(17-12-8-7-11-16(17)18)24(21,22)20(2)15-9-5-4-6-10-15/h7-8,11-15H,3-6,9-10H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YSMKCYSJBHGLHK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C2=CC=CC=C21)S(=O)(=O)N(C)C3CCCCC3 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H25NO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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